Cas no 1532760-18-1 (2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid
• CAS No: 1532760-18-1
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4816757
• Update Time: 2025-05-23

2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid
• 2-(chloromethyl)-1,3-benzoxazole-6-carboxylic acid

• Inchi： 1S/C9H6ClNO3/c10-4-8-11-6-2-1-5(9(12)13)3-7(6)14-8/h1-3H,4H2,(H,12,13)
• InChI Key： UGPGSPBBPKOKMB-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(C(=O)O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3

Additional information on 2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid

Comprehensive Overview of 2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid (CAS No. 1532760-18-1)

2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid (CAS No. 1532760-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzo[d]oxazole core and chloromethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid has surged due to its role in addressing global health challenges, such as antibiotic resistance and chronic diseases. Researchers are increasingly exploring its potential in small-molecule therapeutics, leveraging its ability to modulate biological pathways. The compound's carboxylic acid moiety further enhances its reactivity, enabling facile derivatization for tailored applications.

From an industrial perspective, CAS No. 1532760-18-1 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or cyclization techniques. Its purity and stability are critical for ensuring reproducibility in downstream applications. Analytical methods like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, meeting the stringent standards of regulatory agencies.

The compound's relevance extends to green chemistry initiatives, where researchers aim to optimize its synthesis with minimal environmental impact. Solvent-free reactions and catalytic processes are being investigated to align with sustainability goals. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its aromatic heterocyclic structure lends itself to applications in organic electronics, such as OLEDs and conductive polymers. This interdisciplinary appeal has sparked collaborations between chemists and engineers, driving innovation in smart materials.

For those sourcing 2-(Chloromethyl)benzo[d]oxazole-6-carboxylic acid, it is essential to partner with reputable suppliers who provide comprehensive COA (Certificate of Analysis) documentation. Questions about storage conditions (e.g., temperature sensitivity) and shelf life are common among buyers, underscoring the need for transparent supply chain practices.

In summary, CAS No. 1532760-18-1 represents a nexus of innovation across pharmaceuticals, agrochemicals, and materials science. Its adaptability and functional diversity position it as a cornerstone in modern synthetic chemistry, addressing both current challenges and future opportunities.